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An In-Depth Technical Guide to the Spectroscopic Analysis of 5-Methoxy-2-nitrosophenol

Abstract

This technical guide provides a comprehensive analysis of the key spectroscopic data for the
characterization of 5-Methoxy-2-nitrosophenol (CAS: 13895-38-0). Intended for researchers,
chemists, and professionals in drug development, this document synthesizes theoretical
principles with practical, field-proven insights into the mass spectrometry (MS), infrared (IR),
and nuclear magnetic resonance (NMR) profiles of this compound. While experimental NMR
and detailed IR spectral data for this specific molecule are not widely available in the public
domain, this guide establishes a robust analytical framework by interpreting known data and
providing well-founded predictions based on established spectroscopic principles and data
from analogous structures. Every protocol is designed as a self-validating system, and all
theoretical claims are grounded in authoritative references.

Introduction: The Structural Complexity of 5-
Methoxy-2-nitrosophenol

© 2026 BenchChem. All rights reserved. 1/16 Tech Support


https://www.benchchem.com/product/b082057#bc-rfq
https://www.benchchem.com/product/b082057/docs?utm_src=pdf-body#spectroscopic-data-nmr-ir-ms-of-5-methoxy-2-nitrosophenol
https://www.benchchem.com/product/b082057/docs?utm_src=pdf-body#spectroscopic-data-nmr-ir-ms-of-5-methoxy-2-nitrosophenol
https://www.benchchem.com/product/b082057/docs?utm_src=pdf-body#spectroscopic-data-nmr-ir-ms-of-5-methoxy-2-nitrosophenol
https://www.benchchem.com/product/b082057/docs?utm_src=pdf-body#spectroscopic-data-nmr-ir-ms-of-5-methoxy-2-nitrosophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082057?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

5-Methoxy-2-nitrosophenol, also known by synonyms such as 4-Nitrosoresorcinol 1-
monomethyl ether or Coniferron, is a substituted aromatic compound with the molecular
formula C7H7NOs.[1] Its structure is characterized by a phenol ring substituted with both a
methoxy (-OCHs) group and a nitroso (-N=0) group. The interplay of these functional groups—
the electron-donating hydroxyl and methoxy groups and the electron-withdrawing nitroso group
—creates a unique electronic environment that is reflected in its spectroscopic signatures.

A critical consideration in the analysis of 2-nitrosophenaols is the potential for tautomerism. The
molecule can exist in equilibrium between the nitrosophenol form and the p-quinone-
monooxime form. High-level ab initio calculations on the parent 2-nitrosophenol molecule
suggest that the nitrosophenol tautomer is the more stable form.[2] This guide will proceed with
the analysis of this primary tautomer, while acknowledging that experimental conditions could
influence this equilibrium.

A multi-technique spectroscopic approach is therefore not merely confirmatory but essential for
the unambiguous structural elucidation and purity assessment of this molecule.

Tautomeric Equilibrium

5-Methoxy-2-nitrosophenol - 4-Methoxy-1,2-benzoquinone 1-oxime

Click to download full resolution via product page

Caption: Tautomeric forms of the target molecule.

Chapter 1: Mass Spectrometry (MS)
Expertise & Experience: The Rationale for GC-MS in
Molecular Verification

Mass spectrometry is the definitive technique for determining the molecular weight of a
compound and provides invaluable structural information through the analysis of its
fragmentation patterns. For a relatively volatile and thermally stable molecule like 5-Methoxy-
2-nitrosophenol, Gas Chromatography-Mass Spectrometry (GC-MS) is an ideal methodology.
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The gas chromatograph separates the analyte from volatile impurities, ensuring that the
resulting mass spectrum is of the pure compound. Electron lonization (El) is the method of
choice due to its ability to induce reproducible and extensive fragmentation, creating a unique
"fingerprint" for the molecule.

Experimental Protocol: GC-MS Analysis

This protocol is designed to ensure robust and reproducible results for the analysis of
nitrosophenols.

e Sample Preparation:
o Accurately weigh approximately 1 mg of 5-Methoxy-2-nitrosophenol.

o Dissolve the sample in 1 mL of a high-purity solvent such as dichloromethane or ethyl
acetate to create a 1 mg/mL stock solution.

o Prepare a working solution by diluting the stock solution 1:100 with the same solvent to a
final concentration of 10 pug/mL.

e Instrumentation & Parameters (Representative):
o Gas Chromatograph: Agilent 8890 GC (or equivalent).

o Mass Spectrometer: Agilent 7010B Triple Quadrupole GC/MS/MS (or equivalent single
quadrupole).[3]

o Column: HP-5ms (30 m x 0.25 mm x 0.25 um) or equivalent non-polar column.
o Injection: 1 pL, splitless mode.
o Inlet Temperature: 250 °C.
o Oven Program:
» [nitial temperature: 60 °C, hold for 1 minute.

= Ramp: 10 °C/min to 280 °C.
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= Hold: 5 minutes at 280 °C.

o Carrier Gas: Helium at a constant flow of 1.0 mL/min.

o MS Parameters:

lonization Mode: Electron lonization (El) at 70 eV.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Scan Range: m/z 40-200.

Data Summary & Interpretation

The mass spectrum provides confirmation of the molecular weight and key structural motifs.
The molecular weight of 5-Methoxy-2-nitrosophenol is 153.14 g/mol .[1] The El mass
spectrum is expected to show a distinct molecular ion peak (M*') at m/z = 153.

Table 1: Key Mass Fragments for 5-Methoxy-2-nitrosophenol
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Proposed Lo .
m/z Value Neutral Loss Mechanistic Insight
Fragment
. Molecular lon (M+)
153 [C7H7NO3]* -
[1]
Loss of a hydroxyl
radical, a common
136 [C7HeNO2]* *OH

fragmentation for

phenols.

Loss of the nitroso

radical (*NO), a
123 [C7H702]* *NO characteristic

fragmentation of

nitroso compounds.[4]

Subsequent loss of a
108 [CeHaO2]* *NO, *CHs methyl radical from
the m/z 123 fragment.

Loss of carbon
95 [CeHsO]* *NO, CO monoxide from the
m/z 123 fragment.

| 92 | [CeH4O]* | *NO, *OCHs | Loss of a methoxy radical from the m/z 123 fragment. |

Interpretation of Fragmentation: The fragmentation cascade begins with the molecular ion at
m/z 153. A primary and highly characteristic fragmentation for nitroso compounds is the
cleavage of the C-N bond, resulting in the loss of a nitroso radical (*\NO, 30 Da).[4] This would
yield a fragment at m/z 123. Another plausible initial fragmentation is the loss of a hydroxyl
radical (*OH, 17 Da) from the phenol group, leading to a fragment at m/z 136. Further
fragmentation of the key m/z 123 ion can occur through the loss of a methyl radical (*CHs, 15
Da) from the methoxy group to give an ion at m/z 108, or through the loss of carbon monoxide
(CO, 28 Da) to produce an ion at m/z 95.
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Caption: Proposed primary fragmentation pathways for 5-Methoxy-2-nitrosophenol.

Chapter 2: Infrared (IR) Spectroscopy
Expertise & Experience: The Rationale for ATR-FTIR in
Functional Group Analysis

Infrared (IR) spectroscopy is a rapid and powerful technique for identifying the functional
groups present in a molecule. Each functional group absorbs infrared radiation at a
characteristic frequency, corresponding to its specific vibrational modes (stretching, bending).
For solid powder samples, Attenuated Total Reflectance (ATR) is the preferred technique over
traditional methods like KBr pellets.[4][5] ATR requires minimal to no sample preparation,
eliminating grinding and pressing, which can sometimes induce polymorphic changes or
absorb atmospheric moisture. The resulting spectrum is of the sample in its native solid state.

Experimental Protocol: ATR-FTIR Analysis

e Instrument Preparation:

o Ensure the ATR crystal (typically diamond or germanium) is clean. Record a background
spectrum of the clean, empty crystal. This spectrum is automatically subtracted from the
sample spectrum.
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e Sample Analysis:

o Place a small amount of the 5-Methoxy-2-nitrosophenol powder directly onto the ATR
crystal.

o Apply consistent pressure using the built-in press to ensure good contact between the
sample and the crystal surface.

o Acquire the spectrum. Typically, 16 to 32 scans are co-added to achieve a good signal-to-
noise ratio.

o Resolution: 4 cm~1,
o Data Interval: 4000 cm~! to 400 cm™1.
o Post-Acquisition:

o Clean the crystal thoroughly with a suitable solvent (e.g., isopropanol) and a soft
laboratory wipe.

Predicted Data & Interpretation

While a published spectrum with peak-by-peak assignments is unavailable, the expected IR
absorption bands can be confidently predicted based on the known frequencies for its
constituent functional groups.[6][7]

Table 2: Predicted Characteristic IR Absorption Bands
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Wavenumber
Range (cm™?)

3500 - 3200

Vibrational Mode

O-H stretch
(phenol)

Intensity

Strong, Broad

Rationale &
Interpretation

The broadness is a
hallmark of
intermolecular
hydrogen bonding
between the
phenolic -OH
groups.

3100 - 3000

C-H stretch (aromatic)

Medium

Associated with the
sp? C-H bonds of the

benzene ring.

2980 - 2850

C-H stretch (aliphatic)

Medium

Asymmetric and
symmetric stretching
of the methyl group in
the methoxy

substituent.

~1600, ~1500, ~1450

C=C stretch (aromatic

ring)

Medium-Strong

These peaks are
characteristic of the
benzene ring skeletal

vibrations.

The N=0O stretching
frequency is highly

~1500 - 1470 N=0 stretch (nitroso) Strong characteristic and
expected to be a
strong absorption.
C-O stretch (aryl Asymmetric stretching
~1250 Strong
ether) of the Ar-O-CHs bond.
C-O stretch (aryl Symmetric stretching
~1030 Strong

ether)

of the Ar-O-CHs bond.

| 900 - 675 | C-H bend (out-of-plane) | Strong | The specific pattern in this "fingerprint” region

can help confirm the substitution pattern of the aromatic ring. |
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Chapter 3: Nuclear Magnetic Resonance (NMR)

Spectroscopy
Expertise & Experience: The Definitive Tool for
Structural Elucidation

NMR spectroscopy is the most powerful technique for determining the precise carbon-hydrogen
framework of an organic molecule. tH NMR provides information on the number, electronic
environment, and connectivity of protons, while 13C NMR reveals the same for carbon atoms.

A Note on Data Availability: As of this writing, detailed, experimentally verified *H and 13C NMR
data for 5-Methoxy-2-nitrosophenol are not available in major public spectral databases.
Therefore, the following sections provide a predicted spectrum based on established principles
of chemical shift theory, spin-spin coupling, and data from analogous compounds. This
predictive analysis serves as an authoritative guide for what a researcher should expect to
observe.

Experimental Protocol: *H and **C NMR

e Sample Preparation:
o Accurately weigh 5-10 mg of the sample for *H NMR (or 20-30 mg for 13C NMR).
o Dissolve the sample in ~0.6-0.7 mL of a deuterated solvent in a standard 5 mm NMR tube.

o Solvent Choice: Deuterated chloroform (CDCIs) is a common first choice. However, the
phenolic proton may exchange or have a very broad signal. Deuterated dimethyl sulfoxide
(DMSO-de) is an excellent alternative as it forms a hydrogen bond with the phenolic
proton, resulting in a sharper, more reliable signal.

o Add a small amount of tetramethylsilane (TMS) as an internal standard (& = 0.00 ppm).
e Instrumentation & Parameters (Representative):
o Spectrometer: Bruker Avance 400 MHz (or equivalent).

o H NMR Parameters:
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» Pulse Program: Standard single-pulse (zg30).
» Acquisition Time: ~4 seconds.
» Relaxation Delay: 2 seconds.

= Number of Scans: 16.

o 133C NMR Parameters:
» Pulse Program: Proton-decoupled with NOE (zgpg30).
» Spectral Width: ~220 ppm.

= Number of Scans: 1024 or more, depending on concentration.

H4 H3 H6 OCH3 OH

Click to download full resolution via product page

Caption: Numbering scheme for NMR assignment predictions.

'H NMR Predicted Spectrum & Interpretation (400 MHz,
DMSO-de)

Table 3: Predicted *H NMR Data
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Predicted o
(ppm)

Label

OH ~10.0 - 12.0

Coupling
Multiplicity Constant (J, Integration
Hz)

broad
singlet

Rationale

The
phenolic
proton is
acidic and
deshielded
by the
aromatic
ring and the
ortho-
hitroso
group. Its
signal is
often broad
due to
exchange.

H6 ~7.5-7.7

doublet J=9.0Hz 1H

Ortho to the
nitroso group
and meta to
the hydroxyl
and methoxy
groups. The
electron-
withdrawing
nitroso group
causes a
significant
downfield
shift. Coupled
only to H4.

H4 ~6.5-6.7

doublet of J=9.0,25 1H
doublets Hz

Ortho to the
methoxy
group and

para to the
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. Coupling
Predicted o o . .
Label Multiplicity Constant (J, Integration Rationale

(ppm) Hz)

nitroso group.
Coupled to
both H6
(ortho
coupling) and
H3 (meta

coupling).

Ortho to both
the hydroxyl
and methoxy
groups, which
H3 ~6.3-6.5 doublet J=25Hz 1H are strongly
shielding.
Coupled only
to H4 (meta

coupling).

| OCHs | ~3.8 | singlet | - | 3H | Protons of the methoxy group are in a typical region for aryl
methyl ethers. |

3C NMR Predicted Spectrum & Interpretation (100 MHz,
DMSO-de)

Table 4: Predicted 33C NMR Data
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Carbon Predicted & (ppm) Rationale

The carbon bearing the
hydroxyl group is

C1 (-OH) ~160 - 165 N .
significantly deshielded
(ipso-effect).
The carbon bearing the

C5 (-OCHs3) ~155 - 160 methoxy group is also strongly

deshielded.

The carbon attached to the
C2 (-NO) ~145 - 150 electron-withdrawing nitroso
group is deshielded.

This carbon is ortho to the
C6 ~120 - 125 nitroso group and meta to the

electron-donating groups.

This carbon is ortho to the
C4 ~108 - 112 methoxy group and para to the

nitroso group.

This carbon is ortho to two

strong electron-donating
C3 ~100 - 105 groups (-OH, -OCHs) and is

expected to be the most

upfield aromatic carbon.

| -OCHs | ~55 - 57 | Typical chemical shift for a methoxy carbon attached to an aromatic ring. |

Conclusion

The structural characterization of 5-Methoxy-2-nitrosophenol is optimally achieved through a
synergistic application of mass spectrometry, infrared spectroscopy, and nuclear magnetic
resonance spectroscopy. MS analysis confirms the molecular weight at m/z 153 and reveals
characteristic fragmentation patterns, notably the loss of the nitroso radical. IR spectroscopy is
predicted to show key absorption bands for the phenolic O-H, aromatic C=C, and N=0O
functional groups. While experimental NMR data remains elusive, a detailed analysis of
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substituent effects allows for a robust prediction of the *H and 3C NMR spectra, providing a
clear roadmap for researchers to confirm the molecule's unique substitution pattern. This guide
provides the necessary protocols and interpretive framework to confidently identify and
characterize 5-Methoxy-2-nitrosophenol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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